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Compound of Interest

Compound Name: Quinizarin

Cat. No.: B034044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinizarin (1,4-dihydroxyanthraquinone) is a versatile organic compound that serves as a pH

indicator, exhibiting a distinct color change in response to variations in the acidity or alkalinity of

a solution. Its properties make it a suitable indicator for various types of titrations where the

endpoint lies in the alkaline pH range. These application notes provide detailed information on

the properties of quinizarin as a pH indicator, protocols for the preparation of the indicator

solution, and its application in acid-base titrations.

Properties of Quinizarin as a pH Indicator
Quinizarin's function as a pH indicator is attributed to the deprotonation of its phenolic hydroxyl

groups at different pH values, leading to a change in the molecule's electronic structure and,

consequently, its color. The key quantitative properties of quinizarin as a pH indicator are

summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b034044?utm_src=pdf-interest
https://www.benchchem.com/product/b034044?utm_src=pdf-body
https://www.benchchem.com/product/b034044?utm_src=pdf-body
https://www.benchchem.com/product/b034044?utm_src=pdf-body
https://www.benchchem.com/product/b034044?utm_src=pdf-body
https://www.benchchem.com/product/b034044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₁₄H₈O₄ [1]

Molar Mass 240.21 g/mol [1]

pKa₁ 10.83 ± 0.02 [2]

pKa₂ 12.03 ± 0.02 [2]

Transition pH Range Approximately pH 9.4 to 11.4 [3]

Color in Acidic/Neutral Solution Yellow [3]

Color in Alkaline Solution Violet/Purple [3][4][5]

Solubility

Insoluble in water; Soluble in

ethanol, acetone, and aqueous

alkalies.

Mechanism of Color Change
The color change of quinizarin is a result of the deprotonation of its hydroxyl groups in an

alkaline medium. This process alters the electronic conjugation within the molecule, causing a

shift in the wavelength of maximum light absorption to a longer wavelength (a bathochromic

shift). This shift is perceived as a change in color from yellow to violet/purple.

Quinizarin (Acidic/Neutral)
Yellow

Quinizarin (Alkaline)
Violet

  pH > 9.4
(Deprotonation)

  pH < 9.4
(Protonation)

Click to download full resolution via product page

Caption: pH-dependent color change of Quinizarin.

Experimental Protocols
Preparation of Quinizarin Indicator Solution (0.1% w/v)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Quinizarin
https://pubchem.ncbi.nlm.nih.gov/compound/Quinizarin
https://www.researchgate.net/publication/343659415_Quinizarin_characterization_and_quantification_in_aqueous_media_using_UV-VIS_spectrophotometry_and_cyclic_voltammetry
https://www.researchgate.net/publication/343659415_Quinizarin_characterization_and_quantification_in_aqueous_media_using_UV-VIS_spectrophotometry_and_cyclic_voltammetry
https://www.researchgate.net/figure/Absorption-spectra-of-quinizarin-in-a-free-0001-quinizarine-pH-1-793-2-803_fig1_228496811
https://www.researchgate.net/figure/Absorption-spectra-of-quinizarin-in-a-free-0001-quinizarine-pH-1-793-2-803_fig1_228496811
https://www.researchgate.net/figure/Absorption-spectra-of-quinizarin-in-a-free-0001-quinizarine-pH-1-793-2-803_fig1_228496811
https://www.reddit.com/r/chemistry/comments/1djg2qu/what_is_the_mechanism_behind_the_orange_dye/
http://www.orgsyn.org/demo.aspx?prep=CV1P0476
https://www.benchchem.com/product/b034044?utm_src=pdf-body
https://www.benchchem.com/product/b034044?utm_src=pdf-body-img
https://www.benchchem.com/product/b034044?utm_src=pdf-body
https://www.benchchem.com/product/b034044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the preparation of a 0.1% (w/v) solution of quinizarin in ethanol, which

is suitable for use as a pH indicator in titrations.

Materials:

Quinizarin (CAS No: 81-64-1)

95% Ethanol

Volumetric flask (100 mL)

Analytical balance

Spatula

Weighing paper

Procedure:

Accurately weigh 0.1 g of quinizarin powder using an analytical balance.

Transfer the weighed quinizarin into a clean 100 mL volumetric flask.

Add approximately 50 mL of 95% ethanol to the volumetric flask.

Swirl the flask gently to dissolve the quinizarin completely. A magnetic stirrer can be used

for efficient dissolution.

Once the quinizarin is fully dissolved, add 95% ethanol to the flask up to the 100 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Store the prepared indicator solution in a well-stoppered, labeled bottle, protected from light.

Acid-Base Titration using Quinizarin Indicator
This protocol provides a general procedure for the use of quinizarin as an indicator in the

titration of a strong acid with a strong base. Quinizarin is particularly suitable for titrations

where the equivalence point is expected to be in the alkaline pH range (pH > 7).
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Materials:

Analyte: Strong acid solution (e.g., 0.1 M HCl)

Titrant: Strong base solution (e.g., 0.1 M NaOH), standardized

Quinizarin indicator solution (0.1% w/v in ethanol)

Burette (50 mL)

Pipette (25 mL)

Erlenmeyer flask (250 mL)

Burette stand and clamp

White tile or paper

Procedure:

Rinse the burette with a small amount of the standardized strong base solution and then fill

it, ensuring no air bubbles are present in the tip. Record the initial burette reading.

Pipette a known volume (e.g., 25.0 mL) of the strong acid solution into a clean Erlenmeyer

flask.

Add 2-3 drops of the quinizarin indicator solution to the acid solution in the Erlenmeyer

flask. The solution should appear yellow.

Place the Erlenmeyer flask on a white tile or paper under the burette to easily observe the

color change.

Slowly add the strong base from the burette to the acid solution while constantly swirling the

flask.

Continue the titration, adding the base dropwise as the endpoint is approached. The

endpoint is reached when the solution exhibits a persistent violet/purple color.
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Record the final burette reading. The volume of the titrant used is the difference between the

final and initial readings.

Repeat the titration at least two more times to ensure concordant results.

Preparation

Titration

Analysis

Prepare Burette with Titrant
(e.g., 0.1 M NaOH)

Slowly add Titrant to Analyte
with constant swirling

Prepare Analyte in Flask
(e.g., 25 mL of 0.1 M HCl)

Add 2-3 drops of
Quinizarin Indicator

Observe for color change
(Yellow to Violet/Purple)

Endpoint Reached:
Persistent Violet/Purple Color

Record Final Burette Reading

Calculate Analyte Concentration
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Caption: Experimental workflow for acid-base titration using Quinizarin.

Applications and Suitability
Quinizarin is a suitable indicator for:

Titrations of strong acids with strong bases.

Titrations of weak acids with strong bases, where the pH at the equivalence point is in the

alkaline range.

It is generally not suitable for titrations of strong acids with weak bases or weak acids with

weak bases, as the endpoint pH for these titrations typically falls outside the transition range of

quinizarin.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,

when handling quinizarin and other chemicals.

Work in a well-ventilated area.

Consult the Safety Data Sheet (SDS) for quinizarin for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Quinizarin as a pH
Indicator in Titrations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034044#quinizarin-as-a-ph-indicator-in-titrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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